Cas no 1481532-24-4 (tert-Butyl N-(2-formylcyclopentyl)carbamate)

• Product Name: tert-Butyl N-(2-formylcyclopentyl)carbamate
• CAS No: 1481532-24-4
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5704070
• PubChem ID: 82394200
• Update Time: 2025-10-31

tert-Butyl N-(2-formylcyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-183862
• AKOS022690648
• 1481532-24-4
• tert-Butyl (2-formylcyclopentyl)carbamate
• rac-tert-butyl N-[(1R,2S)-2-formylcyclopentyl]carbamate, cis
• 1932042-37-9
• SCHEMBL13039154
• tert-Butyl N-(2-formylcyclopentyl)carbamate
• tert-ButylN-(2-formylcyclopentyl)carbamate
• Carbamic acid, N-(2-formylcyclopentyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-9-6-4-5-8(9)7-13/h7-9H,4-6H2,1-3H3,(H,12,14)
• InChI Key： FHKOKOKLXKRPQB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCCC1C=O)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 322.4±31.0 °C(Predicted)
• pka: 12.03±0.40(Predicted)

Additional information on tert-Butyl N-(2-formylcyclopentyl)carbamate

Introduction to tert-Butyl N-(2-formylcyclopentyl)carbamate (CAS No. 1481532-24-4)

tert-Butyl N-(2-formylcyclopentyl)carbamate (CAS No. 1481532-24-4) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group, a carbamate functional group, and a formyl-substituted cyclopentane ring. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl carbamate moiety is particularly noteworthy due to its ability to protect amino groups during synthetic transformations. This protection strategy is crucial in multistep syntheses where the selective manipulation of functional groups is essential. The formyl group on the cyclopentane ring adds further complexity and reactivity, enabling the compound to participate in a wide range of chemical reactions, including nucleophilic additions, condensations, and reductions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of tert-Butyl N-(2-formylcyclopentyl)carbamate in the development of novel therapeutic agents. For instance, studies have shown that this compound can serve as a key intermediate in the synthesis of drugs targeting specific biological pathways. One such application involves the synthesis of compounds with potential anti-inflammatory and analgesic properties. The formyl group can be selectively modified to introduce bioactive functionalities, enhancing the therapeutic efficacy of the final product.

In addition to its role in drug development, tert-Butyl N-(2-formylcyclopentyl)carbamate has also been explored for its use in materials science. The unique combination of functional groups provides opportunities for designing polymers with tailored properties. For example, researchers have utilized this compound as a monomer or cross-linking agent in the synthesis of biodegradable polymers for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The synthetic accessibility of tert-Butyl N-(2-formylcyclopentyl)carbamate has been well-documented in the literature. Several efficient synthetic routes have been developed, allowing for large-scale production with high yields and purity. One common approach involves the reaction of 2-formylcyclopentanecarboxylic acid with tert-butylamine followed by carbamate formation using a suitable coupling reagent. These synthetic methods are robust and can be easily adapted to incorporate various substituents on the cyclopentane ring, further expanding the utility of this compound.

From a safety and regulatory perspective, tert-Butyl N-(2-formylcyclopentyl)carbamate is generally considered safe for use in laboratory settings when proper handling and storage protocols are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe usage.

In conclusion, tert-Butyl N-(2-formylcyclopentyl)carbamate (CAS No. 1481532-24-4) is a multifaceted compound with broad applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features make it an invaluable intermediate in the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new potential uses for this compound, solidifying its importance in various scientific disciplines.